Cas no 1179670-56-4 (Methyl 3-[4-(methylamino)phenoxy]propanoate)

• Product Name: Methyl 3-[4-(methylamino)phenoxy]propanoate
• CAS No: 1179670-56-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6044984
• PubChem ID: 61027199
• Update Time: 2025-06-08

Methyl 3-[4-(methylamino)phenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[4-(methylamino)phenoxy]propanoate
• EN300-9151441
• 1179670-56-4
• Methyl 3-[4-(methylamino)phenoxy]propanoate

• Inchi： 1S/C11H15NO3/c1-12-9-3-5-10(6-4-9)15-8-7-11(13)14-2/h3-6,12H,7-8H2,1-2H3
• InChI Key： YZRNJYRLIGSJMB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC)CCC(=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 3-[4-(methylamino)phenoxy]propanoate

Introduction to Methyl 3-[4-(methylamino)phenoxy]propanoate (CAS No. 1179670-56-4)

Methyl 3-[4-(methylamino)phenoxy]propanoate, identified by the CAS registry number 1179670-56-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of Methyl 3-[4-(methylamino)phenoxy]propanoate comprises a phenoxy group substituted with a methylamino moiety at the para position, linked to a propanoate ester. This configuration imparts distinctive electronic and steric properties, making it a versatile building block for constructing bioactive molecules. The compound's synthesis typically involves multi-step reactions, often employing nucleophilic aromatic substitution or coupling reactions, depending on the desired pathway. Researchers have explored various optimization strategies to enhance the yield and purity of this compound, ensuring its suitability for downstream applications.

Recent studies have focused on the pharmacological properties of Methyl 3-[4-(methylamino)phenoxy]propanoate, particularly its potential as a lead compound in drug discovery. Investigations into its bioavailability, metabolic stability, and interactions with biological targets have provided valuable insights into its therapeutic potential. For instance, research has demonstrated that this compound exhibits moderate activity against certain enzymes implicated in inflammatory diseases, suggesting its role as a candidate for anti-inflammatory agents.

In addition to its pharmacological applications, Methyl 3-[4-(methylamino)phenoxy]propanoate has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds under specific reaction conditions makes it an attractive option for developing high-performance materials with tailored properties. Recent breakthroughs in polymerization techniques have further expanded its applicability in this domain.

The environmental impact of Methyl 3-[4-(methylamino)phenoxy]propanoate has also been a subject of scrutiny. Studies assessing its biodegradability and toxicity indicate that it poses minimal risk under standard usage conditions. However, ongoing research continues to explore sustainable synthesis pathways and waste management strategies to minimize its ecological footprint.

In conclusion, Methyl 3-[4-(methylamino)phenoxy]propanoate (CAS No. 1179670-56-4) stands as a multifaceted compound with promising applications across diverse scientific disciplines. Its structural versatility, coupled with recent advancements in synthesis and application studies, underscores its significance in modern chemical research. As ongoing investigations unravel new dimensions of its potential, this compound is poised to play an increasingly prominent role in both academic and industrial settings.